Cas no 14949-00-9 (5-Amino-1,3,4-thiadiazol-2-sulfonamide)

• Product Name: 5-Amino-1,3,4-thiadiazol-2-sulfonamide
• CAS No: 14949-00-9
• MF: C₂H₄N₄O₂S₂
• MW: 180.208756446838
• MDL: MFCD03425417
• CID: 144195
• PubChem ID: 84724
• Update Time: 2025-04-19

5-Amino-1,3,4-thiadiazol-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-sulfonamide,5-amino-
• 5-amino-1,3,4-Thiadiazole-2-sulfonamide
• 2-Amino-1,3,4-thiadazole-5-sulfonamide
• NSC 22979
• L 5343
• CL 5343
• Tio-urasin
• 2-Amino-1,3,4-thiadiazole-5-sulfonamide
• 1,3,4-Thiadiazole-5-sulfonamide, 2-amino-
• 1,3,4-Thiadiazole-2-sulfonamide,5-amino-(6CI,7CI,8CI,9CI)
• Acetazolamide Impurity D
• 1,3,4-Thiadiazole-2-sulfonamide, 5-amino-
• F687N81LIZ
• 5-Amino-TDSNH2
• PubChem15758
• BDBM10868
• NSC22979
• BCP33816
• aromatic/heteroaromatic sulfonamide 13
• 1,3,4-Thiadiazole-2-sulfo
• CHEMBL265674
• DESACETYL ACETAZOLAMIDE
• AS-47063
• 5-amino-1,3,4-thiadiazol-2-sulfonamide
• 2-Amino-1,4-thiadiazole-5-sulfonamide
• F11831
• MFCD03425417
• UNII-F687N81LIZ
• AMY30918
• 14949-00-9
• DTXSID10164324
• 5-Amino-[1,3,4]thiadiazole-2-sulfonic acid amide
• Zolamide
• Q27277703
• 1,3,4-Thiadiazole-2-sulfonamide, 6
• AKOS006228258
• 1,3,4-thiadiazole-2-sulfonamide 15
• CL-5343
• 1,4-Thiadiazole-5-sulfonamide, 2-amino-
• SY260062
• ACETAZOLAMIDE IMPURITY D [EP IMPURITY]
• NSC-22979
• J-008594
• CS-0112290
• SCHEMBL282413
• FT-0655285
• EN300-270730
• 1,4-Thiadiazole-2-sulfonamide, 5-amino-
• Z277559298
• DESACETYL ACETAZOLAMIDE [USP IMPURITY]
• AMINO-1,3,4-THIADIAZOLE-5-SULFONAMIDE, 2-
• Tio-urasin;5-Amino-1,3,4-thiadiazole-2-sulfonamide
• VGMVBPQOACUDRU-UHFFFAOYSA-N
• 1,3,4-Thiadiazole-2-sulfonamide, 5-amino- (8CI)(9CI)
• HY-W074975
• 5-Amino-1,3,4-thiadiazol-2-sulfonamide (99%)
• DB-063811
• 2-NH2-1,3,4-THIADIAZOLE-SO2NH2
• 5-Amino-1,3,4-thiadiazol-2-sulfonamide

• MDL： MFCD03425417
• Inchi： 1S/C2H4N4O2S2/c3-1-5-6-2(9-1)10(4,7)8/h(H2,3,5)(H2,4,7,8)
• InChI Key： VGMVBPQOACUDRU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 179.97800
• Monoisotopic Mass: 179.97756773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: No date available
• Density: 1.9±0.1 g/cm3
• Melting Point: 188-190°C
• Boiling Point: 484.2±28.0 °C at 760 mmHg
• Flash Point: 246.6±24.0 °C
• Refractive Index: 1.6440 (estimate)
• PSA: 148.58000
• LogP: 1.13000
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Amino-1,3,4-thiadiazol-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD293783)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Thiadiazole sulfonamides